Cas no 64-69-7 (Iodoacetic acid)

Iodoacetic acid, colorless or white flake crystals, soluble in water \ hot petroleum ether \ ethanol, insoluble in ether, used in agricultural plant resource research, dye preparation, organic synthesis, etc< Br>

Iodoacetic acid structure

Product Name:Iodoacetic acid

CAS No:64-69-7

Molecular Formula:C₂H₃IO₂

Molecular Weight:185.95

MDL:MFCD00002685

CID:33817

PubChem ID:5240

Iodoacetic acid Properties

Names and Identifiers

- Iodoacetic acid
- Aceticacid, iodo- (8CI,9CI)
- 2-Iodoacetic acid
- CH2ICOOH
- MIA
- Monoiodoacetic acid
- NSC 2125
- iodoacetic
- iodo-aceticaci
- Kyselina jodoctova
- kyselinajodoctova
- monoiodoacetate
- RARECHEM AL BO 0101
- VITAS-BB TBB000669
- InChI=1/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)
- UNII-WF5188V710
- iodoacetate
- BRN 1739079
- IODOACETIC ACID [MI]
- Iodoaceticacid
- LS-1544
- F8880-2820
- CCRIS 667
- Acetic acid, iodo- (8CI,9CI)
- STR09520
- AI3-52119
- NSC-2125
- iodo-acetic acid
- AKOS000118792
- WLN: QV1I
- CHEBI:74571
- NCGC00188891-01
- Iodoacetic acid, puriss. p.a., >=99.5% (T)
- ICH2COOH
- BRD-K88868628-001-01-0
- Iodoacetic acid, >=98.0% (T)
- DTXSID5025445
- 04E
- HSDB 4008
- BP-13415
- ICH2CO2H
- Q416375
- Iodoethanoic acid
- H11974
- 64-69-7
- CHEMBL376280
- WF5188V710
- Acetic-1-13C acid, 2-iodo- (9CI)
- SCHEMBL55098
- Kyselina jodoctova [Czech]
- EINECS 200-590-1
- C2-H3-I-O2
- MFCD00002685
- FT-0627257
- Monoiodine acetate
- 2-iodo-acetic acid
- EN300-19476
- JDNTWHVOXJZDSN-UHFFFAOYSA-
- STK263695
- CH2ICO2H
- Acetic acid, 2-iodo-
- NSC2125
- IA
- Acetic acid, iodo-
- IODOACETIC ACID
- LMFA01090135
- A935389
- C2H3IO2
- IODOACETIC ACID [HSDB]
- 4-02-00-00534 (Beilstein Handbook Reference)
- NS00007850
- Iodoacetic acid,98%
- +Expand
- MDL： MFCD00002685
- InChIKey： JDNTWHVOXJZDSN-UHFFFAOYSA-N
- Inchi： 1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)
- SMILES： C(C(=O)O)I
- BRN： 1739079

Computed Properties

Exact Mass: 185.91800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 185.917772
Heavy Atom Count: 5
Complexity: 42.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 0.50600
PSA: 37.30000
Merck: 14,5025
Water Partition Coefficient: 600 g/L (20 ºC)
Boiling Point: 208°C
Melting Point: 77-79 °C (lit.)
Flash Point: 208°C
Solubility: H2O: soluble, clear to hazy
Color/Form: Colorless or white crystals [1]
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, strong reducing agents. Store at -20 C.
Solubility: Soluble in water \ hot petroleum ether \ ethanol, insoluble in ether \ chloroform [5]
Sensitiveness: Light Sensitive
pka: 3.12(at 25℃)
Density: 2.2003 (estimate)